Cas no 823817-58-9 (ent-Sitagliptin Phosphate)

• Product Name: ent-Sitagliptin Phosphate
• CAS No: 823817-58-9
• MF: C₁₆H₁₈F₆N₅O₅P
• MW: 505.308804988861
• MDL: MFCD18433406
• CID: 692357
• PubChem ID: 11432117
• Update Time: 2025-09-20

ent-Sitagliptin Phosphate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazine,7-[(3S)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-, phosphate (1:1)
• ent-Sitagliptin Phos
• ent-Sitagliptin Phosphate
• (S)-Sitagliptin phosphate
• S6NJT48LNH
• 823817-58-9
• (3S)-3-amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one;phosphoric acid
• (2S)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine phosphate
• BCP20727
• HY-13749C
• CS-0018784
• (S)-3-Amino-1-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)butan-1-one phosphate
• 7-[(3S)-3-Amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine phosphate (1:1)
• SCHEMBL1933943
• (S)-Sitagliptin (phosphate)
• 1,2,4-Triazolo[4,3-a]pyrazine, 7-[(3S)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-, phosphate (1:1)
• AKOS040758370
• Sitagliptin phosphate anhydrous, (S)-
• 1,2,4-Triazolo[4,3-a]pyrazine, 7-[(3S)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-, phosphate (1:1) (9CI); (S)-Sitagliptin Phosphate; Sitagliptin EP Impurity A Phosphate

• MDL： MFCD18433406
• Inchi： 1S/C16H15F6N5O.H3O4P/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22;1-5(2,3)4/h4,6,9H,1-3,5,7,23H2;(H3,1,2,3,4)/t9-;/m0./s1
• InChI Key： IQFYVLUXQXSJJN-FVGYRXGTSA-N
• SMILES： P(=O)(O)(O)O.FC(C1=NN=C2CN(C(C[C@H](CC3C=C(C(=CC=3F)F)F)N)=O)CCN21)(F)F

Computed Properties

• Exact Mass: 505.09500
• Monoisotopic Mass: 505.09497466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 174.78000
• LogP: 3.21860
• Vapor Pressure: Not available

ent-Sitagliptin Phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)